![molecular formula C14H14O4 B2946263 6-acetyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one CAS No. 951988-89-9](/img/structure/B2946263.png)
6-acetyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-acetyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one , also known by its systematic name 2H-1-Benzopyran-2-one, 6-acetyl-4-ethyl-7-hydroxy-8-methyl , is a chemical compound with the molecular formula C14H14O4 and a molecular weight of 246.26 g/mol . It belongs to the coumarin family, which are oxygen-containing heterocycles found in nature. Coumarins have been used traditionally in herbal medicine and have gained attention due to their diverse biological properties .
Synthesis Analysis
Several synthetic routes exist for coumarins, including the Pechmann coumarin synthesis method. For instance, Awasthi et al. reported an efficient method for synthesizing coumarin–triazole derivatives. They alkylated 7-hydroxy-4-methyl coumarin with propargyl bromide, followed by reaction with various sodium azides, resulting in a series of coumarin-derived azolyl ethanols .
Chemical Reactions Analysis
One interesting procedure involves the reaction of epichlorohydrin with 7-hydroxy-4-methyl-2H-chromen-2-one under reflux conditions, yielding 4-methyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one. Further reactions with various azoles lead to coumarin-derived azolyl ethanols .
Mechanism of Action
The primary mechanism of action for coumarins, including 6-acetyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one , involves inhibition of prostaglandin synthesis by competitive blocking of the enzyme cyclooxygenase (COX). As a non-selective COX inhibitor, it exerts anti-inflammatory, antipyretic, and analgesic effects .
Safety and Hazards
properties
IUPAC Name |
6-acetyl-4-ethyl-7-hydroxy-8-methylchromen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O4/c1-4-9-5-12(16)18-14-7(2)13(17)10(8(3)15)6-11(9)14/h5-6,17H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZBIJJZGQXKOTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)OC2=C(C(=C(C=C12)C(=O)C)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.